Cas no 95046-35-8 (3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate)
95046-35-8 structure
Product Name:3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate
CAS No:95046-35-8
MF:C12H20O2
MW:196.286004066467
CID:804834
PubChem ID:524249
Update Time:2025-04-19
3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate
- (1-methyl-4-propan-2-ylcyclohex-3-en-1-yl) acetate
- 4-(isopropyl)-1-methylcyclohex-3-en-1-yl acetate
- NS00065625
- 1-Terpineol, acetate
- 1-Methyl-4-(propan-2-yl)cyclohex-3-en-1-yl acetate
- EINECS 305-823-1
- Terpinen-1-yl, acetate
- HTFJGCGGTGREIF-UHFFFAOYSA-N
- DTXSID30915138
- 95046-35-8
-
- Inchi: 1S/C12H20O2/c1-9(2)11-5-7-12(4,8-6-11)14-10(3)13/h5,9H,6-8H2,1-4H3
- InChI Key: HTFJGCGGTGREIF-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1(C)CC=C(C(C)C)CC1
Computed Properties
- Exact Mass: 196.14633
- Monoisotopic Mass: 196.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.6
Experimental Properties
- Density: 0.95
- Boiling Point: 236.3°Cat760mmHg
- Flash Point: 87.9°C
- Refractive Index: 1.467
3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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